3-Cyclopropoxy-2-ethyl-6-methylpyridine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-ethyl-6-methylpyridine
• InChI: InChI=1S/C11H15NO/c1-3-10-11(13-9-5-6-9)7-4-8(2)12-10/h4,7,9H,3,5-6H2,1-2H3
• InChI Key: MQZFGEMBEAMBOG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=N1)C)OC2CC2

Description

3-Cyclopropoxy-2-ethyl-6-methylpyridine is a pyridine derivative featuring a cyclopropoxy ether group at position 3, an ethyl group at position 2, and a methyl group at position 6. Its molecular formula is estimated to be C₁₁H₁₆NO (molecular weight ≈ 178.25 g/mol), derived from the pyridine core (C₅H₅N) with substituents contributing additional carbons and functional groups.

The cyclopropoxy group introduces steric bulk and moderate electron-donating effects due to the ether oxygen, while the ethyl and methyl groups enhance lipophilicity.

Preparation Methods

The synthesis of 3-Cyclopropoxy-2-ethyl-6-methylpyridine can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the reaction of 2-ethyl-6-methylpyridine with cyclopropyl bromide in the presence of a base such as potassium carbonate can yield the desired compound . Industrial production methods may involve optimized reaction conditions to maximize yield and purity, including the use of catalysts and controlled temperature and pressure conditions.

Chemical Reactions Analysis

3-Cyclopropoxy-2-ethyl-6-methylpyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding pyridine N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced pyridine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, especially at the positions ortho and para to the nitrogen atom.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields N-oxides, while reduction can produce various hydrogenated derivatives.

Scientific Research Applications

3-Cyclopropoxy-2-ethyl-6-methylpyridine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of neurological disorders and cancer.

Industry: It is used in the development of advanced materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-ethyl-6-methylpyridine involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may interact with enzymes and receptors, modulating their activity and leading to various physiological effects. The exact molecular targets and pathways depend on the specific application and the structure of the compound’s derivatives .

Comparison with Similar Compounds

Key Observations :

• The cyclopropoxy group in the target compound provides greater steric hindrance and lipophilicity compared to smaller ethers (e.g., methoxy) or polar groups (e.g., hydroxyl).
• The hydroxyl group in 2-ethyl-3-hydroxy-6-methylpyridine enables hydrogen bonding, increasing water solubility but reducing stability under oxidative conditions compared to the ether analog .

Physical and Chemical Properties

Data for representative compounds are summarized below:

Property	3-Cyclopropoxy-2-ethyl-6-methylpyridine	2-Ethyl-3-hydroxy-6-methylpyridine	2-Methylpyridine
Molecular Weight	178.25	137.18	93.13
Boiling Point	High (estimated >200°C)	Moderate (180–200°C)	129°C
Water Solubility	Low (lipophilic)	Moderate (due to -OH)	High
Chemical Stability	High (ether resistance to oxidation)	Low (hydroxyl prone to oxidation)	High

Key Observations :

• The cyclopropoxy ether enhances lipid solubility and oxidative stability compared to hydroxyl analogs, making it more suitable for hydrophobic environments (e.g., cell membranes in drug delivery).
• Simpler pyridines like 2-methylpyridine exhibit higher volatility and water solubility due to smaller substituents .